Cas no 116053-25-9 (2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product Name: 2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 116053-25-9
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD20653777
• CID: 5167002
• Update Time: 2025-10-29

2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-

• MDL： MFCD20653777
• Inchi： 1S/C9H12O4/c10-8(11)4-3-7-13-9-5-1-2-6-12-9/h9H,1-2,5-7H2,(H,10,11)
• InChI Key： UCGWTQLSUYZQJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CCOC1OCCCC1

Additional information on 2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-

2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy] (CAS No. 116053-25-9): An Overview of Its Properties, Applications, and Recent Research

2-Butynoic acid, 4-[(tetrahydro-2H-pyran-2-yl)oxy] (CAS No. 116053-25-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 4-(Tetrahydropyran-2-yloxy)-2-butyric acid, is characterized by its unique structural features and potential applications in various scientific domains.

The tetrahydropyran moiety in the molecule plays a crucial role in its chemical stability and reactivity. The presence of this cyclic ether group imparts specific properties that make 4-(Tetrahydropyran-2-yloxy)-2-butyric acid a valuable intermediate in the synthesis of more complex molecules. The butynoic acid backbone, on the other hand, contributes to its acidic nature and reactivity with various functional groups.

Recent studies have highlighted the potential of 4-(Tetrahydropyran-2-yloxy)-2-butyric acid in the development of novel pharmaceuticals. One notable application is in the synthesis of prodrugs, where the compound serves as a protected form of a more active drug. The tetrahydropyran protecting group can be selectively removed under specific conditions, releasing the active drug moiety at the desired site of action. This approach has been explored in the context of improving drug delivery and reducing side effects.

In addition to its use in prodrug synthesis, 4-(Tetrahydropyran-2-yloxy)-2-butyric acid has shown promise in the development of new materials and polymers. The unique combination of the butynoic acid and tetrahydropyran functionalities allows for the creation of polymers with tailored properties, such as enhanced solubility, biodegradability, and mechanical strength. These materials have potential applications in areas such as drug delivery systems, tissue engineering, and environmental remediation.

The chemical synthesis of 4-(Tetrahydropyran-2-yloxy)-2-butyric acid involves several steps that require precise control over reaction conditions. One common synthetic route involves the reaction of 4-hydroxybutynoic acid with tetrahydropyran to form the protected derivative. This process typically involves catalytic hydrogenation and subsequent functional group manipulations to achieve the desired product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From a biological perspective, 4-(Tetrahydropyran-2-yloxy)-2-butyric acid has been studied for its potential interactions with biological systems. Research has shown that this compound can modulate various cellular processes, including signal transduction pathways and gene expression. These findings suggest that 4-(Tetrahydropyran-2-yloxy)-2-butyric acid may have therapeutic applications in treating diseases characterized by dysregulated cellular signaling.

In conclusion, 4-(Tetrahydropyran-2-yloxy)-2-butyric acid (CAS No. 116053-25-9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique structural features make it a valuable intermediate in the synthesis of complex molecules and novel materials. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions to scientific and medical challenges.